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Compound of Interest

Compound Name: Vinyl methacrylate

Cat. No.: B1346696

Essential Safety and Handling Guide for Vinyl
Methacrylate

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Vinyl methacrylate, tailored for research, scientific, and drug
development professionals. The following procedural guidance is designed to ensure safe
laboratory operations.

Hazard Summary

Vinyl methacrylate is classified as a hazardous chemical and requires careful handling.[1] It is
a highly flammable liquid and vapor that can cause skin and serious eye irritation.[1][2]
Inhalation may also lead to respiratory system irritation.[1]
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Hazard Class Classification

Key Precautions

Flammable Liquid, Category

Highly flammable liquid and
vapor.[1][3] Keep away from

heat, sparks, open flames, and

Flammability .
2[3] hot surfaces.[3] Use explosion-
proof equipment and only non-
sparking tools.[3]
Causes skin irritation.[1] Wear
Health Hazards Skin Irritation, Category 2[1] protective gloves and clothing.
[1]
Causes serious eye irritation.
Eye Irritation, Category 2[1] [1] Wear safety goggles or a

face shield.[3]

May cause respiratory

irritation.[1] Avoid inhalation of

Specific Target Organ Toxicity vapors and use only in well-
ventilated areas or with

respiratory protection.[4]

Personal Protective Equipment

(PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent

exposure. All PPE should be inspected before use and disposed of properly after

contamination.
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Protection Type

Required PPE

Specifications and
Recommendations

Eye/Face Protection

Chemical Safety Goggles /
Face Shield

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1]

Skin Protection

Chemical-Resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[1] While specific
breakthrough times for Vinyl
methacrylate are not listed,
gloves made of materials like
Viton-butyl rubber or multi-
layered laminates are often
recommended for
methacrylates.[5] Nitrile gloves
may offer short-term protection

against small splashes.[6]

Lab Coat / Protective Clothing

Wear appropriate protective
clothing to prevent skin
exposure.[1] Flame-retardant
and antistatic protective

clothing is recommended.[3]

Respiratory Protection

NIOSH/MSHA Approved

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced.[1]
A recommended filter type is
an organic gases and vapors
filter (Type A, Brown),
conforming to EN14387.[1]
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for minimizing risks. Vinyl monomers are
particularly hazardous and should be handled with care.[7]

e Preparation:

[¢]

Before handling, thoroughly review the Safety Data Sheet (SDS).[7]

o

Ensure that an eyewash station and safety shower are located near the workstation.[1]

o

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[7]

o

Remove all potential ignition sources, such as heat, sparks, and open flames, from the
work area.[3]

o

Ground all metal parts of equipment to prevent static electricity discharge.[1]

e Handling:

[e]

Don all required PPE as specified in the table above.

o

Use only non-sparking tools and explosion-proof electrical and lighting equipment.[3]

o

Avoid direct contact with skin, eyes, and clothing.[1] Do not breathe vapors or mists.[8]

[¢]

Keep the container tightly closed when not in use.[1][3]
e Post-Handling/Cleanup:
o Wash hands, face, and any exposed skin thoroughly after handling the chemical.[1]

o Decontaminate all reusable materials that came into contact with the monomer using an
appropriate solvent.[7]

o Dispose of all contaminated disposables (e.g., gloves, paper towels) in a properly labeled
hazardous waste container.[7]
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First Aid Procedures

In case of exposure, immediate action is critical. Always have the SDS readily available for
medical personnel.

Exposure Route First Aid Instructions

Move the victim to fresh air immediately.[1][9] If
) breathing is difficult, provide oxygen.[9] If the
Inhalation _ _ _ o o
person is not breathing, give artificial respiration.

[1] Seek immediate medical attention.[9]

Immediately take off all contaminated clothing.
) [3] Wash the affected skin with plenty of soap
Skin Contact ) ]
and water for at least 15 minutes.[1][10] If skin

irritation persists, get medical attention.[1]

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the
Eye Contact i i

eyelids.[1] Remove contact lenses if present

and easy to do.[1] Get medical attention.[1]

Do NOT induce vomiting. Clean the mouth with
Ingestion water and drink plenty of water afterward.[1] Get

emergency medical help immediately.[9]

Spill Response Workflow

In the event of a spill, follow this workflow to ensure safety and proper cleanup. For large spills,
evacuate the area and contact emergency personnel.[6][8]
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Immediate Actions

Spill Occurs

A4

Evacuate non-essential personnel.
Alert others in the area.

A4

Ensure adequate ventilation.
Work upwind of the spill.

\ 4

Remove all ignition sources
(heat, sparks, flames).

Containmea; & Cleanup

Don appropriate PPE:
- Respirator
- Chemical goggles/face shield
- Chemical-resistant gloves

- Protective clothing

Contain and absorb spill with
inert material (e.g., sand, dry earth).

A4

Collect absorbed material using
non-sparking tools.

Place material into a suitable,

closed, and labeled container for disposal.

Post-Gleanup
\4

Decontaminate the spill area.

Dispose of waste container

as hazardous material.

Report the incident
per institutional protocol.

Click to download full resolution via product page

Caption: Workflow for handling a Vinyl methacrylate spill.
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Disposal Plan

Waste containing Vinyl methacrylate must be treated as hazardous waste and disposed of
according to all applicable federal, state, and local regulations.[3]

e Segregation: Do not mix Vinyl methacrylate waste with other waste streams.[3] Keep it in
its original container or a compatible, properly labeled container.[3]

o Containerization: Collect waste in a suitable, closed container clearly labeled as "Hazardous
Waste" and listing "Vinyl methacrylate" as a constituent.

o Storage: Store waste containers in a well-ventilated, designated hazardous waste storage
area, away from heat and ignition sources.[11]

o Disposal: Arrange for pickup and disposal through your institution's Environmental Health &
Safety (EH&S) department or a licensed hazardous waste disposal company.[1][3] Do not
pour down the drain or discard in regular trash.[4] Empty containers may retain product
residue and should be handled as hazardous waste.[3]

Storage and Physical Properties

Proper storage is essential for maintaining chemical stability and safety.

Parameter Storage Requirement

Recommended storage temperature: 2-8°C (36-

Temperature

46°F).[3][12]

Store in a dry, well-ventilated place.[1][3] Keep
Atmosphere . .

container tightly closed.[1][3]
Light Protect from light.[3]

Keep away from heat, sparks, flame, and other
Hazards

ignition sources.[1][3]

Oxidizing agents, acids, alkalis, and amines.[1]

Incompatible Materials
[2][11]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1346696?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/434620
https://www.benchchem.com/product/b1346696?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/434620
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/434620
https://www.benchchem.com/product/b1346696?utm_src=pdf-body
https://www.slchemtech.com/news/how-dispose-waste-methyl-methacrylate.html
https://www.fishersci.com/store/msds?partNumber=AAL0958406&productDescription=VINYL+METHACRYLATE+98+STAB.+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/434620
https://www.mpausa.org/industrial-hygiene
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/434620
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/434620
https://www.sigmaaldrich.com/AR/es/product/aldrich/434620
https://www.fishersci.com/store/msds?partNumber=AAL0958406&productDescription=VINYL+METHACRYLATE+98+STAB.+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/434620
https://www.fishersci.com/store/msds?partNumber=AAL0958406&productDescription=VINYL+METHACRYLATE+98+STAB.+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/434620
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/434620
https://www.fishersci.com/store/msds?partNumber=AAL0958406&productDescription=VINYL+METHACRYLATE+98+STAB.+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/434620
https://www.fishersci.com/store/msds?partNumber=AAL0958406&productDescription=VINYL+METHACRYLATE+98+STAB.+5G&vendorId=VN00024248&countryCode=US&language=en
http://www1.mscdirect.com/MSDS/MSDS00028/63357073-20120628.PDF
https://www.slchemtech.com/news/how-dispose-waste-methyl-methacrylate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value

Boiling Point 111-112 °C (232-234 °F)[3][12]
Density 0.933 g/mL at 25 °C (77 °F)[12]
Flash Point 13 °C (55.4 °F) - closed cup[12]
Molecular Weight 112.13 g/mol [12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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